Kallikrein-4 (11-19)
Description
Kallikrein-4
Scientific Research Applications
Kallikrein-4 as a Secreted Protein
Kallikrein-4 (KLK4) has been identified as a predominantly nuclear protein with significant implications in cancer research. It plays a crucial role in the pathogenesis and progression of various cancers, such as breast cancer. KLK4's gene structure, comprising five coding exons, and its expression in tissues like the prostate, salivary gland, breast, and testis highlight its diverse physiological functions (Simmer & Bartlett, 2004).
KLK4 in Cancer Biomarker Development
Human tissue kallikreins, including KLK4, are emerging as significant biomarkers for various cancers. The identification of 15 kallikrein genes, with KLK4 being one of them, has opened new avenues in cancer diagnosis and prognosis. The expression of these kallikreins in hormone-dependent tissues and their regulation by steroid hormones in cancer cell lines underscore their potential in cancer biomarker development (Diamandis & Yousef, 2002).
KLK4 and Cardiovascular Health
KLK4's role extends beyond cancer research to cardiovascular health. Studies have demonstrated that human tissue kallikrein can significantly impact blood pressure control, as evidenced in transgenic mice models. This highlights KLK4's potential as a modulator of blood pressure and provides a new perspective for studying blood pressure regulation (Wang et al., 1994).
KLK4 in Gene Therapy
Research has also explored the use of kallikrein, including KLK4, in gene therapy, particularly for treating conditions like hypertension. For example, gene therapy with human tissue kallikrein showed promise in reducing hypertension and hyperinsulinemia in fructose-induced hypertensive rats. This suggests KLK4's potential application in treating hypertension and associated insulin resistance (Zhao et al., 2003).
KLK4 in Central Nervous System Functions
In the central nervous system, kallikreins like KLK4 might play a role in brain development, plasticity, and response to stress. This suggests their involvement in the pathogenesis of neurological diseases, including Alzheimer's disease, and their potential as therapeutic targets (Yousef, Kishi, & Diamandis, 2003).
properties
sequence |
FLGYLILGV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Kallikrein-4 (11-19) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
